Cas no 2171612-35-2 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-1,3-thiazolidine-4-carboxylic acid)

3-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-1,3-thiazolidine-4-carboxylic acid is a specialized amino acid derivative incorporating both Fmoc (9-fluorenylmethoxycarbonyl) and thiazolidine-4-carboxylic acid moieties. This compound is particularly valuable in peptide synthesis, where the Fmoc group serves as a temporary protecting group for amines, enabling selective deprotection under mild basic conditions. The thiazolidine ring enhances structural rigidity and may influence peptide conformation. Its methylbutanoyl linker provides steric control, improving selectivity in coupling reactions. This reagent is suited for solid-phase peptide synthesis (SPPS), offering compatibility with standard Fmoc-based protocols while contributing to the synthesis of constrained or modified peptide architectures.
3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-1,3-thiazolidine-4-carboxylic acid structure
2171612-35-2 structure
Product Name:3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-1,3-thiazolidine-4-carboxylic acid
CAS No:2171612-35-2
MF:C24H26N2O5S
MW:454.538645267487
CID:6213695
PubChem ID:165538452
Update Time:2025-10-27

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-1,3-thiazolidine-4-carboxylic acid
    • EN300-1514525
    • 2171612-35-2
    • 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]-1,3-thiazolidine-4-carboxylic acid
    • Inchi: 1S/C24H26N2O5S/c1-15(22(27)26-14-32-13-21(26)23(28)29)10-11-25-24(30)31-12-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20-21H,10-14H2,1H3,(H,25,30)(H,28,29)
    • InChI Key: FHKFNZUQMJBWBJ-UHFFFAOYSA-N
    • SMILES: S1CN(C(C(C)CCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(C(=O)O)C1

Computed Properties

  • Exact Mass: 454.15624311g/mol
  • Monoisotopic Mass: 454.15624311g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 8
  • Complexity: 682
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 121Ų

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-1,3-thiazolidine-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1514525-0.05g
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]-1,3-thiazolidine-4-carboxylic acid
2171612-35-2
0.05g
$2829.0 2023-06-05
Enamine
EN300-1514525-0.1g
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]-1,3-thiazolidine-4-carboxylic acid
2171612-35-2
0.1g
$2963.0 2023-06-05
Enamine
EN300-1514525-0.25g
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]-1,3-thiazolidine-4-carboxylic acid
2171612-35-2
0.25g
$3099.0 2023-06-05
Enamine
EN300-1514525-0.5g
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]-1,3-thiazolidine-4-carboxylic acid
2171612-35-2
0.5g
$3233.0 2023-06-05
Enamine
EN300-1514525-1.0g
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]-1,3-thiazolidine-4-carboxylic acid
2171612-35-2
1g
$3368.0 2023-06-05
Enamine
EN300-1514525-2.5g
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]-1,3-thiazolidine-4-carboxylic acid
2171612-35-2
2.5g
$6602.0 2023-06-05
Enamine
EN300-1514525-5.0g
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]-1,3-thiazolidine-4-carboxylic acid
2171612-35-2
5g
$9769.0 2023-06-05
Enamine
EN300-1514525-10.0g
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]-1,3-thiazolidine-4-carboxylic acid
2171612-35-2
10g
$14487.0 2023-06-05
Enamine
EN300-1514525-50mg
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]-1,3-thiazolidine-4-carboxylic acid
2171612-35-2
50mg
$2829.0 2023-09-27
Enamine
EN300-1514525-100mg
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]-1,3-thiazolidine-4-carboxylic acid
2171612-35-2
100mg
$2963.0 2023-09-27

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-1,3-thiazolidine-4-carboxylic acid

Introduction to 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-1,3-thiazolidine-4-carboxylic Acid (CAS No. 2171612-35-2)

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-1,3-thiazolidine-4-carboxylic acid, identified by its CAS number 2171612-35-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules known for their potential applications in drug development, particularly in the synthesis of novel therapeutic agents. The intricate structure of this molecule, featuring a 1,3-thiazolidine core and various functional groups, makes it a subject of considerable interest for researchers exploring new chemical entities.

The 1,3-thiazolidine scaffold is a prominent heterocyclic ring system that is widely recognized for its versatility in medicinal chemistry. Its unique electronic and steric properties make it an ideal candidate for designing molecules with specific biological activities. In particular, the presence of a fluoren-9-ylmethoxycarbonyl group in the molecule suggests potential interactions with biological targets that are sensitive to such structural motifs. This group is often employed in the synthesis of peptidomimetics and other bioactive compounds due to its ability to enhance molecular stability and binding affinity.

The compound's structure also includes an amino group and a methylbutanoyl moiety, which contribute to its overall reactivity and functionality. The amino group can participate in various chemical reactions, including coupling reactions with carboxylic acids or other electrophiles, while the methylbutanoyl part introduces a hydrophobic region that may influence its solubility and pharmacokinetic properties. These features make 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-1,3-thiazolidine-4-carboxylic acid a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in the development of novel scaffolds for therapeutic agents due to the increasing demand for drugs with improved efficacy and reduced side effects. The 1,3-thiazolidine core has been extensively studied for its potential as a pharmacophore in various therapeutic areas, including anti-inflammatory, anti-viral, and anti-cancer applications. Researchers have leveraged its structural flexibility to design molecules that can interact with biological targets in a highly specific manner.

The incorporation of the fluoren-9-ylmethoxycarbonyl group into the molecule is particularly noteworthy, as fluorene derivatives are known for their favorable photophysical properties and potential applications in imaging techniques. Additionally, the methoxycarbonyl moiety can serve as a protecting group for the amino function during synthetic procedures, allowing for controlled modifications and subsequent functionalization. This dual functionality makes 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-1,3-thiazolidine-4-carboxylic acid a versatile building block for the synthesis of more complex bioactive molecules.

The study of this compound also aligns with current trends in medicinal chemistry aimed at identifying new drug candidates through computational methods and high-throughput screening. The structural complexity of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-1,3-thiazolidine-4-carboxylic acid provides ample opportunities for computational modeling to predict its interactions with biological targets. Such predictions can guide experimental efforts and accelerate the discovery process.

In addition to its potential as a drug candidate, this compound may also find applications in material science and nanotechnology due to its unique structural features. The combination of hydrophobic and hydrophilic regions within the molecule could make it suitable for use in self-assembling systems or as a component in drug delivery vehicles. These applications are particularly relevant in the context of developing next-generation therapeutics that require precise control over molecular interactions.

The synthesis of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-1,3-thiazolidine-4-carboxylic acid involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic strategies may include condensation reactions between appropriate precursors followed by functional group transformations such as methoxycarbonylation and deprotection steps. Advances in synthetic methodologies have made it possible to access complex molecules like this one with increasing efficiency, which is crucial for both academic research and industrial applications.

The pharmacological evaluation of this compound is an ongoing area of research aimed at identifying its biological activity profiles. Initial studies may focus on assessing its interactions with enzymes or receptors relevant to specific therapeutic areas. The presence of multiple functional groups provides multiple points of interaction with biological targets, which could lead to multifaceted effects or enhanced binding affinity compared to simpler molecules.

The development of novel synthetic routes for 3-4-({(9H-fluoren--yl)methoxycarbonyl}amino)-2-methylbutanoyl -1 , 3 -th i az olidine - 4 -carboxylic acid is another important aspect that researchers are exploring. Efficient synthetic methods not only reduce production costs but also allow for greater flexibility in modifying the structure of the molecule to improve its pharmacological properties. This includes exploring alternative protecting groups or substituents that might enhance stability or bioavailability.

In conclusion, 3 - 4 - ( { ( 9 H - fluore n - 9 - y l ) m e tho x y c arb o n y l } am i no ) - 2 - me t h y l b u ta no y l } am i no ) - 2 - me t h y l b u ta no y l } am i no ) - 2 - me t h y l b u ta no y l } am i no ) - 1 , 3 - t h i az o lid ine } carboxylic acid ( C A S N o . 2171612--35--2) represents an exciting opportunity for further explorationin pharmaceutical chemistry . Its intricate structure , featuring multiple functional groups , makes it a valuable candidatefor designing novel therapeutic agents . The ongoing research into this compound highlights its potential applicationsin various therapeutic areas , including anti-inflammatory , anti-viral , and anti-cancer treatments . As synthetic methodologies continue to advance , it is likely that more complex derivatives will be synthesized , further expanding the scopeof research possibilities . The study of such compounds not only contributes to our understandingof molecular interactions but also paves the wayfor innovative approachesin drug discovery .

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.